Cas no 2248389-17-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 2248389-17-3
• MF: C₁₇H₁₁N₃O₄
• MW: 321.286943674088
• CID: 5912577
• PubChem ID: 165720049
• Update Time: 2025-11-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate
• 2248389-17-3
• EN300-6517043

• Inchi： 1S/C17H11N3O4/c1-10-5-4-8-14-18-9-13(19(10)14)17(23)24-20-15(21)11-6-2-3-7-12(11)16(20)22/h2-9H,1H3
• InChI Key： LWKNCDWFEKUBPO-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C2C=CC=C(C)N12)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.07495584g/mol
• Monoisotopic Mass: 321.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2248389-17-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate, identified by its CAS number 2248389-17-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The compound’s framework integrates multiple pharmacophoric elements, including an isoindole core and a 5-methylimidazo[1,2-a]pyridine moiety, which are well-documented for their role in modulating various biological pathways.

Recent studies have highlighted the potential of such fused heterocycles in the development of novel therapeutic agents. The 1,3-dioxo functional group within the molecule contributes to its reactivity and may serve as a key interaction site with biological targets. This structural motif is particularly relevant in the design of compounds targeting inflammatory and metabolic disorders. The presence of a 5-methylimidazo[1,2-a]pyridine segment further enhances the compound’s pharmacological profile, as this scaffold is known to exhibit interactions with enzymes and receptors involved in cancer progression and immune responses.

In the context of modern drug discovery, the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate have been influenced by cutting-edge methodologies. Advances in computational chemistry have enabled researchers to predict the compound’s binding affinity and metabolic stability with high precision. These predictions are crucial for optimizing lead structures before proceeding to in vitro and in vivo evaluations. The integration of machine learning algorithms has also facilitated the identification of potential analogs with improved pharmacokinetic properties.

The biological activity of CAS No. 2248389-17-3 has been explored in several preclinical studies. Initial assays have demonstrated its efficacy in inhibiting key enzymes associated with oxidative stress and inflammation. Notably, the compound has shown promise in models of neurodegenerative diseases, where it modulates pathways involving tau protein aggregation and mitochondrial dysfunction. These findings align with emerging research trends that emphasize the role of multifunctional heterocycles in addressing complex pathological conditions.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate is its synthetic accessibility. Recent publications have described efficient synthetic routes that leverage transition-metal catalysis and palladium-mediated cross-coupling reactions. These methods not only improve yield but also allow for modular modifications, enabling rapid exploration of structural variations. Such flexibility is essential for tailoring compounds to specific therapeutic needs and optimizing their pharmacological properties.

The compound’s potential extends beyond traditional therapeutic applications. Its unique chemical structure suggests utility in materials science, particularly in the development of organic semiconductors and luminescent materials. The conjugated system formed by the heterocyclic rings could enhance charge transport properties, making it a candidate for optoelectronic devices. This interdisciplinary relevance underscores the broader impact of innovative chemical entities on technological advancements.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of CAS No. 2248389-17-3 into clinical trials. The growing emphasis on precision medicine has spurred interest in compounds that exhibit high selectivity for disease-relevant targets. The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylimidazo[1,2-a]pyridine-3-carboxylate positions it as a promising candidate for such targeted therapies.

In summary,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 5-methylimidazo[1,2-a]pyridinecarboxylate (CAS No. 2248389–17–3) represents a cornerstone in contemporary medicinal chemistry research. Its unique structural attributes combined with preliminary biological data make it a compelling candidate for further investigation into treating chronic diseases and developing advanced materials. The continued exploration of this compound will undoubtedly contribute to advancements across multiple scientific disciplines.